3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-one

• IUPAC Name: spiro[4H-1,4-benzoxazine-2,1'-cyclopentane]-3-one
• InChI: InChI=1S/C12H13NO2/c14-11-12(7-3-4-8-12)15-10-6-2-1-5-9(10)13-11/h1-2,5-6H,3-4,7-8H2,(H,13,14)
• InChI Key: OFCMGUBYJRDPAE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(=O)NC3=CC=CC=C3O2
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• CAS RN: 1367920-58-8

Description

3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-one, also known as spirobenzoxazine, is a heterocyclic compound that possesses a unique spirocyclic structure. It has gained significant attention in the field of organic chemistry due to its potential applications in various areas, including material science, drug discovery, and biotechnology.

Mechanism of Action

The mechanism of action of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine is not well understood. However, it is believed that the spirocyclic structure of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine plays a crucial role in its biological activity.
Biochemical and Physiological Effects:
Spirobenzoxazine has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine possesses antioxidant, anti-inflammatory, and anticancer properties. In vivo studies have shown that 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has the ability to reduce oxidative stress and inflammation, and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine is its unique spirocyclic structure, which makes it a versatile scaffold for the development of novel compounds. However, the synthesis of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine can be challenging and requires specialized equipment and expertise. In addition, the biological activity of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine can be highly dependent on its chemical structure, which can be difficult to modify.

Future Directions

There are several future directions for research on 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine. One area of interest is the development of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine-based materials for use in optoelectronics and photonics. Another area of interest is the investigation of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine and to optimize its chemical structure for improved biological activity.

Synthesis Methods

The synthesis of 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine can be achieved through a variety of methods, including the reaction of 2-aminophenol with cyclic ketones or aldehydes, and the reaction of 2-aminophenol with α,β-unsaturated ketones. One of the most commonly used methods for synthesizing 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine is the reaction of 2-aminophenol with cyclopentanone in the presence of a Lewis acid catalyst.

Scientific Research Applications

Spirobenzoxazine has been extensively studied for its potential applications in various fields. In material science, 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has been used as a precursor for the synthesis of spirooxazine-based photochromic materials, which have the ability to change color upon exposure to light. In drug discovery, 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has been investigated as a potential scaffold for the development of novel therapeutic agents. In biotechnology, 3,4-Dihydrospiro[1,4-benzoxazine-2,1'-cyclopentane]-3-onezine has been used as a fluorescent probe for the detection of biomolecules.